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Compound of Interest

Compound Name: Amisulpride Impurity B

CAS No.: 148516-54-5

Cat. No.: B602157

Get Quote

An In-depth Exploration of the Chemical Identity, Synthesis, Analytical Control, and

Toxicological Profile of a Key Amisulpride-Related Compound.

Introduction
Amisulpride is a second-generation atypical antipsychotic and antiemetic agent, distinguished

by its high affinity as an antagonist for dopamine D2 and D3 receptors.[1] Primarily prescribed

for the management of acute and chronic schizophrenia, it demonstrates efficacy against both

positive and negative symptoms of the disorder.[2] In the landscape of pharmaceutical

manufacturing, the control of impurities is a critical determinant of a drug product's safety and

efficacy. Impurities can emerge from various stages, including synthesis, degradation, or

storage, and may possess undesirable pharmacological or toxicological properties.[3] This

technical guide provides a comprehensive overview of Amisulpride Impurity B, a significant

related substance of Amisulpride, designed for researchers, scientists, and professionals in

drug development.
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Part 1: Chemical Identity and Physicochemical
Properties of Amisulpride Impurity B
Amisulpride Impurity B is chemically identified as 4-amino-N-[[(2RS)-1-ethylpyrrolidin-2-

yl]methyl]-5-(ethylsulfonyl)-2-hydroxybenzamide.[4] Its structural distinction from the active

pharmaceutical ingredient (API), Amisulpride, lies in the substitution of a hydroxyl group for the

methoxy group on the benzamide ring.

Chemical Structure
The molecular structure of Amisulpride Impurity B is depicted below. This structural

modification, the demethylation of the methoxy group to a hydroxyl group, is a common

metabolic or degradation pathway for aromatic ethers.

Caption: Chemical structure of Amisulpride Impurity B.

Physicochemical Properties
A summary of the key physicochemical properties of Amisulpride Impurity B is presented in

the table below. This data is essential for the development of analytical methods and for

understanding its behavior in formulation and stability studies.

Property Value References

IUPAC Name

4-amino-N-[[(2RS)-1-

ethylpyrrolidin-2-yl]methyl]-5-

(ethylsulfonyl)-2-

hydroxybenzamide

[5]

CAS Number 148516-54-5 [6]

Molecular Formula C₁₆H₂₅N₃O₄S [4]

Molecular Weight 355.45 g/mol [4]

Appearance White to Off-White Solid

Solubility
Soluble in methanol and other

organic solvents.
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Part 2: Formation and Synthesis of Amisulpride
Impurity B
Understanding the origin of impurities is fundamental to controlling their levels in the final drug

product. Amisulpride Impurity B can be formed through degradation of Amisulpride or as a

byproduct during its synthesis.

Potential Formation Pathways
The primary route for the formation of Amisulpride Impurity B is likely the O-demethylation of

the parent Amisulpride molecule. This can occur under various stress conditions, such as

exposure to acidic or basic environments, high temperatures, or oxidative stress. While specific

studies detailing the degradation pathways leading to Impurity B are not extensively published,

the transformation is a well-documented reaction for methoxy-substituted aromatic compounds.

Caption: Plausible formation pathway of Amisulpride Impurity B from Amisulpride.

Synthetic Considerations
While a specific, detailed synthetic protocol for Amisulpride Impurity B is not readily available

in peer-reviewed literature, its synthesis can be conceptually derived from the known synthesis

of Amisulpride. The key difference would be the use of a starting material with a protected

hydroxyl group at the 2-position of the benzoic acid derivative, which is later deprotected.

A plausible, though not explicitly documented, synthetic route could involve the following key

steps:

Preparation of the Benzoyl Chloride Derivative: Starting with a 2-hydroxy-4-aminobenzoic

acid derivative, the ethylsulfonyl group is introduced at the 5-position. The hydroxyl and

amino groups would likely require protection. The carboxylic acid is then converted to a more

reactive species, such as an acyl chloride.

Amide Coupling: The resulting benzoyl chloride derivative is then coupled with (1-

ethylpyrrolidin-2-yl)methanamine.

Deprotection: The final step would involve the removal of the protecting group from the

hydroxyl function to yield Amisulpride Impurity B.
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The lack of a published, optimized synthesis for this impurity highlights a potential area of

research, particularly for the generation of analytical reference standards.

Part 3: Analytical Characterization and Control
Robust analytical methods are paramount for the detection, identification, and quantification of

impurities in active pharmaceutical ingredients and final drug products.

Spectroscopic and Chromatographic Profile
Commercial suppliers of Amisulpride Impurity B reference standards typically provide a

comprehensive Certificate of Analysis (CoA) that includes data from various analytical

techniques. This data is crucial for the unequivocal identification of the impurity.

¹H and ¹³C NMR Spectroscopy: These techniques provide detailed information about the

molecular structure, confirming the presence of the hydroxyl group and the absence of the

methoxy group.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

mass of the molecule, confirming its elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy can identify the presence of key functional

groups, such as the hydroxyl, amine, sulfonyl, and amide groups.

High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for separating

and quantifying impurities in pharmaceutical analysis.

A Validated HPLC Method for Amisulpride and its
Impurities
Several HPLC methods have been developed for the analysis of Amisulpride and its related

compounds. A typical reversed-phase HPLC (RP-HPLC) method would involve the following

parameters:
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Parameter Typical Conditions

Column C18 (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase

A gradient or isocratic mixture of an aqueous

buffer (e.g., phosphate or acetate buffer) and an

organic modifier (e.g., acetonitrile or methanol).

Flow Rate 1.0 mL/min

Detection UV at a specific wavelength (e.g., 272 nm)

Column Temperature Ambient or controlled (e.g., 25 °C)

Experimental Protocol: A Representative RP-HPLC Method

Preparation of Solutions:

Mobile Phase A: Prepare a suitable buffer solution (e.g., 0.02 M potassium dihydrogen

phosphate, pH adjusted to 3.0 with phosphoric acid).

Mobile Phase B: Acetonitrile.

Diluent: A mixture of Mobile Phase A and Mobile Phase B (e.g., 50:50 v/v).

Standard Solution: Accurately weigh and dissolve Amisulpride Impurity B reference

standard in the diluent to a known concentration.

Sample Solution: Accurately weigh and dissolve the Amisulpride drug substance or

product in the diluent to a known concentration.

Chromatographic Conditions:

Set up the HPLC system with the specified column and mobile phase.

Equilibrate the column with the initial mobile phase composition.

Injection and Analysis:

Inject equal volumes of the standard and sample solutions into the chromatograph.
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Record the chromatograms and measure the peak areas.

Calculation:

Calculate the percentage of Amisulpride Impurity B in the sample using the peak areas

and the known concentration of the reference standard.

Caption: A typical workflow for the HPLC analysis of Amisulpride Impurity B.

Part 4: Toxicological Assessment and Regulatory
Control
The safety of any pharmaceutical product is intrinsically linked to the control of its impurities.

Toxicological Profile
Specific toxicological data for Amisulpride Impurity B is not extensively available in the public

domain. In such cases, a structure-activity relationship (SAR) analysis may be employed to

predict its potential toxicity based on its structural similarity to Amisulpride. Given that Impurity

B is a potential metabolite and degradant, its toxicological profile is likely to be considered in

the overall safety assessment of Amisulpride.

The parent compound, Amisulpride, has a known toxicological profile, including potential for QT

prolongation at high doses.[7][8] It is crucial to assess whether Impurity B shares or

exacerbates these toxicities. Without specific data, a conservative approach to control its levels

is warranted.

Regulatory Landscape and Acceptance Criteria
Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European

Medicines Agency (EMA) have established guidelines for the control of impurities in new drug

substances and products.[9] These guidelines, particularly ICH Q3A(R2) and Q3B(R2), provide

thresholds for reporting, identification, and qualification of impurities.

Reporting Threshold: The level at which an impurity must be reported in a regulatory

submission.

Identification Threshold: The level at which the structure of an impurity must be determined.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b602157/docs?utm_src=pdf-body#amisulpride-impurity-b-a-comprehensive-technical-guide-for-pharmaceutical-scientists
https://www.benchchem.com/product/b602157/docs?utm_src=pdf-body#amisulpride-impurity-b-a-comprehensive-technical-guide-for-pharmaceutical-scientists
https://www.benchchem.com/product/b602157/docs?utm_src=pdf-body#amisulpride-impurity-b-a-comprehensive-technical-guide-for-pharmaceutical-scientists
https://litfl.com/amisulpride-toxicity/
https://pubmed.ncbi.nlm.nih.gov/7779461/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Qualification Threshold: The level at which an impurity must be justified from a safety

perspective.

The specific acceptance criteria for Amisulpride Impurity B in a given drug product will

depend on the maximum daily dose of Amisulpride and the qualification data available. For

impurities that are also significant metabolites, the qualification can often be based on the

exposure levels observed in non-clinical and clinical studies of the parent drug.

Conclusion
Amisulpride Impurity B is a critical related substance of Amisulpride that requires careful

monitoring and control throughout the drug development and manufacturing process. Its

chemical structure, characterized by a hydroxyl group in place of a methoxy group, suggests its

formation through O-demethylation of the parent drug. While a dedicated synthetic route is not

widely published, its preparation for use as a reference standard is feasible.

Robust analytical methods, primarily RP-HPLC, are essential for the accurate quantification of

this impurity. In the absence of specific toxicological data, a precautionary approach to control

its levels, guided by international regulatory standards, is necessary to ensure the safety and

quality of Amisulpride-containing medicinal products. Further research into the specific

synthesis and toxicological profile of Amisulpride Impurity B would be beneficial for the

pharmaceutical industry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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